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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787 Get Quote

Allyl acetate is classified as a hazardous substance under the Globally Harmonized System

(GHS). It is a highly flammable liquid and vapor that is toxic if swallowed, harmful in contact

with skin, and potentially fatal if inhaled.[2] It also causes serious eye and skin irritation.[2][3]
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Physical and Chemical Properties
The physical and chemical properties of allyl acetate are critical for safe handling and storage.

It is a colorless liquid with an acrid odor.[4][5] Its low flash point and wide explosion limits

indicate a significant fire hazard.
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Property Value Source

Molecular Formula C₅H₈O₂ [4][6]

Molecular Weight 100.12 g/mol [3][5]

Appearance Clear, colorless liquid [4][5]

Odor Acrid [4][5]

Boiling Point 103-104 °C at 760 mmHg [4][7]

Melting/Freezing Point -96 °C [4][5]

Flash Point 6 °C (42.8 °F) [4][6]

Density 0.9277 g/mL at 20 °C [4][5]

Vapor Pressure 31.4 - 35.2 mmHg at 25 °C [4][6]

Vapor Density 3.45 - 3.5 (Air = 1) [4][5]

Solubility in Water
17.4 g/L at 25 °C (Slightly

soluble)
[4]

Autoignition Temp. 374 °C (705.2 °F) [4]

Explosion Limits LEL: 2.1%, UEL: 13% [4]

Toxicological Data
Allyl acetate is toxic through multiple routes of exposure. Acute exposure can cause severe

irritation and burns.[4][8]
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Test Species Route Value Source

LD50 Rat Oral 130 mg/kg [3][4][7][9][10]

LD50 Mouse Oral 170 mg/kg [4][7][11]

LC50 Rat Inhalation
1000 ppm / 1

hour
[3][4][9]

LD50 Rabbit Dermal 1021 mg/kg [4]

Draize Test Rabbit Eye

100 mg

(Moderate

irritation)

[4]

Draize Test Rabbit Skin
500 mg / 24H

(Mild irritation)
[4]

Experimental Protocols and Methodologies
Detailed experimental protocols for the toxicological data listed above typically follow

standardized guidelines from organizations like the OECD or EPA. While the source SDS

documents do not provide these specific protocols, this section outlines the standard

procedures for emergency response and spill containment as described in safety literature.

Methodology Overview: Toxicological Testing
LD50 (Median Lethal Dose) Test: This is a standardized acute toxicity test to determine the

dose of a substance that is expected to cause death in 50% of a tested animal population.

For oral LD50, the substance is administered via gavage.

LC50 (Median Lethal Concentration) Test: This test determines the concentration of a

substance in the air that is lethal to 50% of the test animal population during a specific

exposure duration (e.g., 1 or 4 hours).

Draize Test: This method assesses the irritation or corrosion potential of a substance when

applied to the skin or eyes of an animal, typically a rabbit. The level of irritation, such as

redness, swelling, and corneal opacity, is scored over a period of time.
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Protocol: First-Aid Measures
Immediate and appropriate first aid is crucial following exposure. The general procedure is to

remove the individual from the source of exposure and seek immediate medical attention.[2][4]

Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Begin rescue breathing or CPR if needed.

3. Seek immediate medical attention.[11]

1. Immediately remove contaminated clothing.
2. Wash skin with soap and water for at least 15 mins.[11]

3. Seek medical aid.[7]

1. Immediately flush eyes with water for at least 15-30 mins.[7][11]
2. Occasionally lift eyelids.

3. Seek immediate medical attention.[11]

1. Do NOT induce vomiting.[7]
2. Rinse mouth; drink 2-4 cups of water or milk if conscious.[7]

3. Immediately call a POISON CENTER or doctor.[2][4]
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Protocol: Spill and Leak Containment
Handling spills of allyl acetate requires caution due to its flammability and toxicity. The primary

goals are to control the spill, prevent exposure, and eliminate ignition sources.[4][8]
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Spill or Leak Detected

Evacuate unnecessary personnel.
Eliminate ALL ignition sources (sparks, flames).[11][15]

Ensure adequate ventilation.[7][11]

Don appropriate Personal Protective Equipment (PPE).
(Respirator, gloves, goggles, protective clothing)[6]

Contain spill with inert, non-combustible material.
(e.g., vermiculite, dry sand, earth)[7][11][15]

Use non-sparking tools to collect absorbed material.
Place in sealed containers for disposal.[4][7][11]

Prevent entry into sewers or confined spaces.[11][15]

Dispose of as hazardous waste according to regulations.[4][11]
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Handling, Storage, and Personal Protection
Safe handling and storage are paramount to preventing exposure and accidents.

Handling
Work should be conducted in a well-ventilated area or under a chemical fume hood.[3][12]

Use non-sparking tools and explosion-proof equipment.[2][4][8]

Ground and bond containers during transfer to prevent static discharge.[3][4][8]

Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors or mist.[12][4]

Wash hands thoroughly after handling.[3][4]

Storage
Store in a cool, well-ventilated, and flammables-rated area.[3][8]

Keep containers tightly closed.[3][8]

Store away from heat, sparks, open flames, and other ignition sources.[2][8]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[3][8]

Personal Protective Equipment (PPE)
A hierarchy of controls should be implemented, with PPE as the final line of defense.

Engineering controls like fume hoods are the preferred method for reducing exposure.[8]
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Hierarchy of Controls

Engineering Controls
(Fume Hood, Ventilation)[4][11]

Administrative Controls
(Training, SOPs)[11]

Personal Protective Equipment (PPE)

eye_prot skin_prot resp_prot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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